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Abstract
This document provides a detailed protocol for the preparation of a stock solution of the Hsp90

inhibitor, CCT018159, using Dimethyl Sulfoxide (DMSO). CCT018159 is a potent, ATP-

competitive inhibitor of Heat Shock Protein 90 (Hsp90) ATPase activity, a key target in cancer

therapy.[1][2] Proper preparation and storage of this compound are critical for ensuring its

stability and efficacy in various experimental settings. This guide outlines the necessary

materials, step-by-step procedures, and important safety considerations. Additionally, it

includes a summary of the compound's properties and its mechanism of action.

Introduction to CCT018159
CCT018159, with the chemical name 4-[4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-1H-

pyrazol-3-yl]-6-ethyl-1,3-benzenediol, is a small molecule inhibitor of Hsp90.[3] Hsp90 is a

molecular chaperone essential for the stability and function of numerous client proteins, many

of which are critical for cancer cell proliferation, survival, and angiogenesis.[4][5] By inhibiting

the ATPase activity of Hsp90, CCT018159 disrupts the chaperone cycle, leading to the

degradation of these client proteins via the ubiquitin-proteasome pathway.[4][6] This results in

the downregulation of oncoproteins such as c-Raf and Cdk4 and the upregulation of heat shock

protein 70 (Hsp70), a classic pharmacodynamic marker of Hsp90 inhibition.[3][7]
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CCT018159 Properties
A summary of the key chemical and physical properties of CCT018159 is provided in the table

below.

Property Value Reference

Molecular Formula C₂₀H₂₀N₂O₄ [3]

Molecular Weight 352.39 g/mol [3]

Appearance White solid [8]

Purity ≥98% (HPLC) [3]

CAS Number 171009-07-7 [3]

Solubility in DMSO
Soluble to 100 mM (35.24

mg/mL)
[3][7]

Experimental Protocol: Preparing a 10 mM
CCT018159 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CCT018159 in DMSO.

This concentration is a common starting point for further dilutions in cell-based assays and

other in vitro experiments.

Materials:

CCT018159 powder (ensure purity of ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade[9]

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Equilibration: Allow the vial of CCT018159 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of CCT018159 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 3.52 mg of CCT018159 (Molecular Weight = 352.39

g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the CCT018159 powder. To prepare a 10 mM

solution with 3.52 mg of CCT018159, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex the solution until the CCT018159 powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

[10]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[10][11] Protect from light.[11]

Quantitative Data for Stock Solution Preparation:

The following table provides the required mass of CCT018159 for different volumes and

concentrations of stock solutions in DMSO.
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Desired Concentration Volume
Mass of CCT018159 (MW =
352.39)

1 mM 1 mL 0.352 mg

5 mM 1 mL 1.76 mg

10 mM 1 mL 3.52 mg

50 mM 1 mL 17.62 mg

100 mM 1 mL 35.24 mg

Safety Precautions
Handle CCT018159 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin.[12] Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for CCT018159 and DMSO for complete safety and

handling information.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for CCT018159 Stock Solution Preparation:
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Caption: Workflow for preparing CCT018159 stock solution.

CCT018159 Mechanism of Action - Hsp90 Inhibition Pathway:
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Caption: CCT018159 inhibits the Hsp90 chaperone cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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and industry.
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